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Compound of Interest |

(2-
Compound Name: Bromophenylethynyl)trimethylsilan
e
Cat. No.: B1276842

This technical guide provides a comprehensive overview of the chemical and physical

properties of (2-Bromophenylethynyl)trimethylsilane, its applications in organic synthesis,

and its relevance to researchers, scientists, and professionals in drug development.

Physicochemical Properties

(2-Bromophenylethynyl)trimethylsilane is a valuable reagent in organic chemistry,

particularly in cross-coupling reactions. Its key quantitative data are summarized below.

Property

Value

Molecular Weight

253.21 g/mol [1][2][3]

Molecular Formula

C11H13BrSi[1][2]

Linear Formula

BrCeHaC=CSi(CH3)3[3]

CAS Number 38274-16-7[1][4]
Boiling Point 60-80 °C at 2 mmHg[1][4]
Density 1.19 g/mL at 25 °C[1][4]

Refractive Index

n20/D 1.554[1]
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Applications in Organic Synthesis

(2-Bromophenylethynyl)trimethylsilane is a versatile building block, primarily utilized in the
synthesis of more complex organic molecules. Its structure, featuring a bromo-substituted
phenyl ring and a trimethylsilyl-protected alkyne, makes it an ideal substrate for various
coupling reactions.

One of the most significant applications of this compound is in the Sonogashira coupling
reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-carbon bond
between a vinyl or aryl halide and a terminal alkyne. The trimethylsilyl group serves as a
protecting group for the alkyne, which can be selectively removed to reveal the terminal alkyne
for further transformations. This synthetic utility allows for the construction of complex
conjugated systems that are foundational to many advanced materials and biologically active
molecules.[5]

Furthermore, (2-Bromophenylethynyl)trimethylsilane can react with trimethyl borate to
produce alkynylarylboronic acids, which are also important intermediates in organic synthesis.
[1] The compounds synthesized using (2-Bromophenylethynyl)trimethylsilane as a
precursor have applications in the pharmaceutical and electronics industries.[1][4]

Logical Workflow: Role in Sonogashira Coupling

The following diagram illustrates the logical workflow of how (2-
Bromophenylethynyl)trimethylsilane is utilized in a typical Sonogashira coupling followed by
deprotection to yield a terminal alkyne, which can then be used in further synthetic steps, such
as in the development of pharmaceutical compounds.

Sonogashira Couplin
(PA/Cu catalyst)
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Caption: Logical workflow of (2-Bromophenylethynyl)trimethylsilane in synthesis.

Experimental Protocols

While detailed, step-by-step experimental protocols for specific reactions involving (2-
Bromophenylethynyl)trimethylsilane are proprietary and vary depending on the target
molecule, a general procedure for a Sonogashira coupling reaction is described below.

General Procedure for Sonogashira Coupling:

A reaction vessel is charged with (2-Bromophenylethynyl)trimethylsilane, a suitable
palladium catalyst (e.g., Pd(PPhs)4), a copper(l) co-catalyst (e.g., Cul), and a solvent (e.g., THF
or DMF). To this mixture, a base (e.g., an amine like triethylamine or diisopropylamine) and the
desired aryl or vinyl halide are added. The reaction is typically carried out under an inert
atmosphere (e.g., nitrogen or argon) and may require heating. The progress of the reaction is
monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas
chromatography (GC). Upon completion, the reaction mixture is worked up to isolate and purify
the desired coupled product. This often involves extraction, washing, and column
chromatography.

Note: The specific conditions, including the choice of catalyst, solvent, base, and temperature,
must be optimized for each specific substrate combination to achieve the best yield and purity.

This technical guide provides foundational information for researchers and professionals
working with (2-Bromophenylethynyl)trimethylsilane. For specific applications and detailed
experimental procedures, consulting peer-reviewed scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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